N-(4-acetylphenyl)-5-ethyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide

• Molecular Formula: C19H18N4O2
• Molecular Weight: 334.4 g/mol
• IUPAC Name: N-(4-acetylphenyl)-5-ethyl-1-pyridin-2-ylpyrazole-4-carboxamide
• InChI: InChI=1S/C19H18N4O2/c1-3-17-16(12-21-23(17)18-6-4-5-11-20-18)19(25)22-15-9-7-14(8-10-15)13(2)24/h4-12H,3H2,1-2H3,(H,22,25)
• InChI Key: ADEBYYSWGAHVOP-UHFFFAOYSA-N
• SMILES: CCC1=C(C=NN1C2=CC=CC=N2)C(=O)NC3=CC=C(C=C3)C(=O)C

Description

N-(4-acetylphenyl)-5-ethyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide, also known as APYPC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. APYPC belongs to the class of pyrazole carboxamides and has been studied extensively for its anti-inflammatory and anti-cancer properties.

Mechanism of Action

The exact mechanism of action of N-(4-acetylphenyl)-5-ethyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide is not fully understood. However, it has been proposed that N-(4-acetylphenyl)-5-ethyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide exerts its therapeutic effects by inhibiting various signaling pathways, including the PI3K/Akt/mTOR pathway, NF-κB pathway, and MAPK pathway. N-(4-acetylphenyl)-5-ethyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide has also been found to inhibit the activity of various enzymes, including COX-2 and MMP-9.
Biochemical and Physiological Effects:
N-(4-acetylphenyl)-5-ethyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide has been found to have various biochemical and physiological effects. In cancer research, N-(4-acetylphenyl)-5-ethyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide has been shown to induce apoptosis and cell cycle arrest in cancer cells. It has also been found to inhibit the migration and invasion of cancer cells. In inflammation research, N-(4-acetylphenyl)-5-ethyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide has been shown to reduce the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation. In neurological disorder research, N-(4-acetylphenyl)-5-ethyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide has been shown to have neuroprotective effects and improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(4-acetylphenyl)-5-ethyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide in lab experiments is its potential therapeutic applications in various diseases. N-(4-acetylphenyl)-5-ethyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide has been extensively studied for its anti-inflammatory and anti-cancer properties, making it a promising candidate for drug development. However, one of the limitations of using N-(4-acetylphenyl)-5-ethyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for N-(4-acetylphenyl)-5-ethyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide research. One area of future research is the development of more efficient synthesis methods for N-(4-acetylphenyl)-5-ethyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide. Another area of future research is the investigation of the potential therapeutic applications of N-(4-acetylphenyl)-5-ethyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide in other diseases, such as cardiovascular disease and metabolic disorders. Additionally, further studies are needed to fully understand the mechanism of action of N-(4-acetylphenyl)-5-ethyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide and its potential side effects.

Synthesis Methods

The synthesis of N-(4-acetylphenyl)-5-ethyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide involves the reaction of 4-acetylphenylhydrazine with ethyl acetoacetate in the presence of pyridine as a catalyst. The resulting product is then subjected to a cyclization reaction with the help of acetic anhydride and acetic acid to obtain the final product. The yield of the synthesis process is approximately 60%.

Scientific Research Applications

N-(4-acetylphenyl)-5-ethyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide has been extensively studied for its therapeutic potential in various diseases, including cancer, inflammation, and neurological disorders. In cancer research, N-(4-acetylphenyl)-5-ethyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been found to inhibit the migration and invasion of cancer cells, thus preventing metastasis. In inflammation research, N-(4-acetylphenyl)-5-ethyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide has been shown to reduce the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation. In neurological disorder research, N-(4-acetylphenyl)-5-ethyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide has been shown to have neuroprotective effects and improve cognitive function.